Cas no 327075-12-7 (4-[3-(5-Methyl-furan-2-yl)-propionylamino]-benzoic acid)

• Product Name: 4-[3-(5-Methyl-furan-2-yl)-propionylamino]-benzoic acid
• CAS No: 327075-12-7
• MF: C₁₅H₁₅NO₄
• MW: 273.283904314041
• MDL: MFCD02654159
• CID: 3076630
• PubChem ID: 3145996
• Update Time: 2025-05-22

4-[3-(5-Methyl-furan-2-yl)-propionylamino]-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[3-(5-Methyl-furan-2-yl)-propionylamino]-benzoic acid
• 4-[3-(5-methylfuran-2-yl)propanoylamino]benzoic acid
• Z57461532
• F1118-0369
• SR-01000361270
• Oprea1_509823
• HMS1425L21
• AKOS000300148
• SR-01000361270-1
• 4-(3-(5-methylfuran-2-yl)propanamido)benzoicacid
• 4-[3-(5-methylfuran-2-yl)propanamido]benzoic acid
• IFLab1_004839
• 327075-12-7
• IDI1_010594
• STK952635
• BAS 03187129
• 4-(3-(5-methylfuran-2-yl)propanamido)benzoic acid
• 4-{[3-(5-methylfuran-2-yl)propanoyl]amino}benzoic acid
• Oprea1_274435

• MDL： MFCD02654159
• Inchi： 1S/C15H15NO4/c1-10-2-7-13(20-10)8-9-14(17)16-12-5-3-11(4-6-12)15(18)19/h2-7H,8-9H2,1H3,(H,16,17)(H,18,19)
• InChI Key： XMRWODJLWBNXBU-UHFFFAOYSA-N
• SMILES： O1C(C)=CC=C1CCC(NC1C=CC(C(=O)O)=CC=1)=O

Computed Properties

• Exact Mass: 273.10010796Da
• Monoisotopic Mass: 273.10010796Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 79.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on 4-[3-(5-Methyl-furan-2-yl)-propionylamino]-benzoic acid

4-[3-(5-Methyl-furan-2-yl)-propionylamino]-benzoic acid (CAS No. 327075-12-7)

4-[3-(5-Methyl-furan-2-yl)-propionylamino]-benzoic acid, identified by the CAS registry number 327075-12-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzoic acid moiety with a substituted furan group through a propionylamino linker. The presence of the methyl group on the furan ring introduces additional complexity and potential functional diversity to the molecule.

The synthesis of 4-[3-(5-Methyl-furan-2-yl)-propionylamino]-benzoic acid involves a multi-step process that typically begins with the preparation of the furan derivative. Recent advancements in synthetic methodologies have enabled researchers to optimize the reaction conditions, ensuring higher yields and improved purity. The key steps often include nucleophilic substitution, condensation reactions, and selective oxidation processes. These methods have been extensively documented in recent studies, highlighting their efficiency and scalability for large-scale production.

The structural features of this compound make it a promising candidate for various applications. The benzoic acid group is known for its versatility in forming hydrogen bonds, which can be exploited in drug design for enhancing bioavailability and target binding affinity. Meanwhile, the furan moiety contributes aromaticity and potential electronic effects that can modulate the compound's reactivity and pharmacokinetic properties. Recent research has focused on exploring these attributes in the context of drug delivery systems and enzyme inhibition studies.

In terms of physical properties, 4-[3-(5-Methyl-furan-2-yl)-propionylamino]-benzoic acid exhibits a melting point of approximately 180°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate is relatively high, making it suitable for various analytical techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. The compound's stability under thermal and oxidative conditions has also been evaluated, with results indicating moderate stability that can be further enhanced through appropriate formulation strategies.

The latest studies on this compound have delved into its biological activities, particularly its potential as an anti-inflammatory agent. Preclinical trials have demonstrated that it exhibits significant inhibitory effects on cyclooxygenase (COX) enzymes, which are key players in inflammation pathways. Additionally, its ability to modulate reactive oxygen species (ROS) levels suggests its potential role in antioxidant therapies. These findings have sparked interest among pharmaceutical researchers aiming to develop novel therapeutic agents for chronic inflammatory diseases.

Another area of active research involves the use of 4-[3-(5-Methyl-furan-2-yl)-propionylamino]-benzoic acid as a building block in supramolecular chemistry. Its ability to form self-assembled structures through non-covalent interactions has been explored for applications in nanotechnology and materials science. Recent breakthroughs in this domain have highlighted its potential as a component in stimuli-responsive materials, which can adapt their properties in response to external stimuli such as temperature or pH changes.

In conclusion, 4-[3-(5-Methyl-furan-2-yl)-propionylamino]-benzoic acid (CAS No. 327075-12-7) stands out as a versatile compound with diverse applications across multiple scientific disciplines. Its unique structure, combined with recent advancements in synthetic methods and biological studies, positions it as a valuable tool for both academic research and industrial development. As ongoing investigations continue to uncover new facets of its properties and functionalities, this compound is poised to play an increasingly important role in the advancement of modern science.